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Compound of Interest

Compound Name: 2-Methoxybutyl Acetate

Cat. No.: B1591156

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methoxybutyl Acetate (CAS
Number: 1173168-18-7), a versatile chemical compound with emerging applications in various
scientific domains. From its fundamental physicochemical properties and synthesis to its
practical applications and safety considerations, this document serves as a critical resource for
professionals in research and development.

Chemical Identity and Structure

2-Methoxybutyl Acetate, also known as Acetic Acid 2-Methoxybutyl Ester, is an organic
compound with the chemical formula C7H1403[1][2][3]. Its structure features a butyl acetate
backbone with a methoxy group at the second carbon position. This unique arrangement of
functional groups imparts specific properties that are of interest in various chemical syntheses.

Molecular Structure:

Figure 1: Chemical structure of 2-Methoxybutyl Acetate.

Physicochemical Properties

Understanding the physicochemical properties of 2-Methoxybutyl Acetate is essential for its
handling, application, and the design of experimental protocols.
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Property Value Source
CAS Number 1173168-18-7 [2][4]
Molecular Formula C7H1403 [11[2][3]
Molecular Weight 146.19 g/mol [1112]14]
Appearance C.:olc')rless to light yellow, clear 51161
liquid
Purity >97.0% (GC) [41[5][6]
Physical State Liquid [415]
Storage Temperature Room temperature [1][5]

Acetic Acid 2-Methoxybutyl
Synonyms [51[6]1[7]
Ester

Synthesis and Manufacturing

While specific, detailed industrial synthesis routes for 2-Methoxybutyl Acetate are often
proprietary, a general laboratory-scale synthesis can be proposed based on standard
esterification reactions. A plausible method involves the reaction of 2-methoxybutan-1-ol with
acetyl chloride or acetic anhydride in the presence of a suitable catalyst.

Hypothetical Synthesis Workflow:
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Figure 2: A generalized workflow for the synthesis of 2-Methoxybutyl Acetate.

Applications in Research and Development

2-Methoxybutyl Acetate is primarily utilized as a solvent in various industrial applications,
including paints, coatings, and varnishes, owing to its effective dissolving properties and
moderate evaporation rate.[1] It is also found in the formulation of inks, adhesives, and
cleaning products.[1] In the realm of cosmetics and perfumes, its mild odor and low toxicity
make it a suitable component.[1]

For the target audience of researchers and drug development professionals, its potential lies in
its utility as a non-polar solvent in organic synthesis and as a building block for more complex
molecules. While direct applications in drug development are not yet widely documented in
peer-reviewed literature, its structural motifs suggest potential for its use as an intermediate in
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the synthesis of novel chemical entities. Some suppliers categorize it under "Oncology Drug
Intermediates” and "Enzyme Inhibitor Intermediates,"” indicating its potential role in these areas.

[1]

Analytical Methodologies

The characterization and quantification of 2-Methoxybutyl Acetate are crucial for quality
control and research applications. The primary method for purity assessment is Gas
Chromatography (GC).[4][5][6] For structural elucidation, standard spectroscopic techniques
are employed.

Suggested Analytical Workflow:

» Purity Analysis (GC-FID):

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

o

Injector Temperature: 250 °C.

[¢]

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

[¢]

Detector Temperature: 280 °C.

o

Carrier Gas: Helium or Hydrogen.
o Structural Confirmation (NMR & MS):

o 'H NMR: Expected to show characteristic shifts for the methoxy group, the acetyl group,
and the butyl chain protons.

o 1C NMR: Will confirm the number of unique carbon environments.

o Mass Spectrometry (GC-MS): Will provide the molecular ion peak and a characteristic
fragmentation pattern for structural confirmation.

While a specific application note for 2-Methoxybutyl Acetate is not readily available, a similar
methodology for the analysis of 2-Methylbutyl Acetate in human plasma by LC-MS/MS has
been developed, which could be adapted.[S]
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Safety and Handling

Although a specific, detailed safety data sheet (SDS) for 2-Methoxybutyl Acetate (CAS
1173168-18-7) is not widely available in the initial search results, general safety precautions for
similar acetate esters should be followed. It is important to distinguish its safety profile from the
more well-studied and hazardous 2-methoxyethyl acetate.

General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

e Ventilation: Use in a well-ventilated area or under a fume hood.
« Handling: Avoid breathing mist, vapors, or spray. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.

It is imperative to consult the specific Safety Data Sheet provided by the supplier before
handling this chemical.

Conclusion

2-Methoxybutyl Acetate is a chemical compound with established uses as a solvent and
potential for broader applications in organic synthesis and as an intermediate for complex
molecules. This guide has provided a foundational understanding of its chemical identity,
properties, synthesis, and analytical methods. As research progresses, a more detailed
understanding of its reactivity and utility in specialized fields such as drug discovery is
anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.myskinrecipes.com/shop/en/ester-solvents/84277--2-methoxybutyl-acetate.html
https://www.scbt.com/fr/p/2-methoxybutyl-acetate-1173168-18-7
https://bocscichem.lookchem.com/404.aspx
https://labproinc.com/products/2-methoxybutyl-acetate-5g-a1675-5g
https://www.tcichemicals.com/OP/en/p/A1675
https://www.tcichemicals.com/OP/en/p/A1675
https://www.tcichemicals.com/AT/en/p/A1675
https://www.chemscene.com/1173168-18-7.html
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_2_Methylbutyl_Acetate_in_Human_Plasma_by_LC_MS_MS_Using_a_Deuterated_Internal_Standard.pdf
https://www.benchchem.com/product/b1591156#2-methoxybutyl-acetate-cas-number-1173168-18-7
https://www.benchchem.com/product/b1591156#2-methoxybutyl-acetate-cas-number-1173168-18-7
https://www.benchchem.com/product/b1591156#2-methoxybutyl-acetate-cas-number-1173168-18-7
https://www.benchchem.com/product/b1591156#2-methoxybutyl-acetate-cas-number-1173168-18-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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